3-isopentyl-1,6,7-trimethyl-8-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 4,7,8-trimethyl-2-(3-methylbutyl)-6-phenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H25N5O2/c1-13(2)11-12-24-19(27)17-18(23(5)21(24)28)22-20-25(14(3)15(4)26(17)20)16-9-7-6-8-10-16/h6-10,13H,11-12H2,1-5H3
• InChI Key: HXMHMHOVOKYSIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=CC=CC=C4)N(C(=O)N(C3=O)CCC(C)C)C)C
• Molecular Formula: C21H25N5O2
• Molecular Weight: 379.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For imidazole, it is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Synthesis and Biological Evaluation in Antidepressant Agents

Research by Zagórska et al. (2016) in the "Journal of Enzyme Inhibition and Medicinal Chemistry" focused on synthesizing derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione to evaluate their affinity for serotonin receptors and their potential as antidepressant agents. The study discovered several potent ligands for serotonin receptors, indicating the significance of these derivatives in antidepressant and anxiolytic applications (Zagórska et al., 2016).

Purine Alkaloids in Marine Life

Qi et al. (2008) identified novel purine alkaloids, including derivatives similar to 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, in the South China Sea gorgonian Subergorgia suberosa. These compounds exhibited weak cytotoxicity toward human cancer cell lines, highlighting their potential in cancer research (Qi, Zhang, & Huang, 2008).

Potential Antipsychotic and Antidepressant-like Properties

Partyka et al. (2014) investigated two new imidazo[2,1-f]purine-2,4-dione derivatives for their central activity as potential antipsychotic and antidepressant agents. Their study indicated promising properties in animal models, suggesting the relevance of these derivatives in treating affective disorders (Partyka et al., 2014).

Mesoionic Purinone Analogs

Coburn and Taylor (1982) synthesized mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of purine-2,8-dione, demonstrating their potential in producing compounds with significant biological activities (Coburn & Taylor, 1982).

Antiviral Activity of Imidazo[1,2-a]-s-triazine Nucleosides

Kim et al. (1978) explored imidazo[1,2-a]-s-triazine nucleosides as purine analogs, revealing their moderate antiviral activity against various viruses in tissue culture (Kim et al., 1978).

In Vitro Antiproliferative Activity in Cancer Research

Zagórska et al. (2021) designed and synthesized hydantoin and purine derivatives, including those related to 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, for their anticancer activity. These compounds showed promise in inhibiting cancer cell growth, indicating their potential in cancer therapy (Zagórska et al., 2021).

Novel Synthesis Methods for Imidazo[5,1-f][1,2,4]triazinones

Heim-Riether and Healy (2005) developed a novel synthesis method for imidazo[5,1-f][1,2,4]triazinones, demonstrating the potential for creating a wide range of diversely substituted derivatives for pharmaceutical research (Heim-Riether & Healy, 2005).

Future Directions

The future directions for research on imidazole compounds are vast, given their broad range of chemical and biological properties. They have become an important synthon in the development of new drugs.